N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide
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Description
N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In We will also list future directions for research on this compound.
Scientific Research Applications
Electrophysiological Activity
Research has identified derivatives of N-substituted imidazolylbenzamides and benzene-sulfonamides exhibiting potent cardiac electrophysiological activity, potentially offering new pathways for the development of selective class III antiarrhythmic agents. These compounds have shown efficacy in in vitro Purkinje fiber assays, indicating their potential for clinical application in managing reentrant arrhythmias, comparable to established agents undergoing clinical trials (Morgan et al., 1990).
Anticancer Agents
Derivatives of indapamide have been synthesized and evaluated for their pro-apoptotic activity against cancer cell lines, including melanoma. One compound, in particular, demonstrated significant growth inhibition, suggesting the potential of such derivatives as anticancer agents. Additionally, these compounds have been examined as inhibitors for human carbonic anhydrase isoforms, indicating a broader therapeutic potential (Yılmaz et al., 2015).
Molecular Docking and Antimalarial Activity
Investigations into the antimalarial activity of sulfonamide derivatives have been conducted using computational calculations and molecular docking studies. These studies aim to explore the reactivity and interaction of these compounds with malaria parasites, providing insights into their potential as antimalarial agents. Notably, some derivatives have shown promising IC50 values, indicating significant antimalarial activity (Fahim & Ismael, 2021).
Antimicrobial and Antiproliferative Agents
Research on N-ethyl-N-methylbenzenesulfonamide derivatives has demonstrated their efficacy as antimicrobial and antiproliferative agents. These compounds have been evaluated against various human cell lines, showing significant activity, especially when incorporating biologically active moieties such as thiazoles and imidazoles. This indicates the potential for developing new therapeutic agents targeting microbial infections and cancer (Abd El-Gilil, 2019).
Properties
IUPAC Name |
N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O3S2/c1-3-25(22,23)13-6-4-11(5-7-13)16(21)20-17-19-15-10(2)8-12(18)9-14(15)24-17/h4-9H,3H2,1-2H3,(H,19,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDJMRUJYMGBGT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.